Cas no 2137439-18-8 (rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid)

• Product Name: rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid
• CAS No: 2137439-18-8
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• CID: 6110441
• PubChem ID: 165743355
• Update Time: 2025-07-01

rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-790121
• rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid
• 2137439-18-8

• Inchi： 1S/C9H13F2NO2/c10-9(11,8(13)14)4-12-7-2-1-5-3-6(5)7/h5-7,12H,1-4H2,(H,13,14)/t5-,6+,7?/m1/s1
• InChI Key： RJMWRVAHSDAOCV-JEAXJGTLSA-N
• SMILES： FC(C(=O)O)(CNC1CC[C@@H]2C[C@@H]21)F

Computed Properties

• Exact Mass: 205.09143498g/mol
• Monoisotopic Mass: 205.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid

Rac-3-{[(1R,5S)-Bicyclo[3.1.0]Hexan-2-Yl]Amino}-2,2-Difluoropropanoic Acid: A Comprehensive Overview

Rac-3-{[(1R,5S)-Bicyclo[3.1.0]Hexan-2-Yl]Amino}-2,2-Difluoropropanoic Acid, commonly referenced by its CAS number 2137439-18-8, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique bicyclic structure and the presence of fluorine atoms, which contribute to its distinctive chemical properties and biological activity. Recent advancements in synthetic chemistry and drug discovery have brought this compound into the spotlight, particularly due to its promising applications in therapeutic interventions.

The core structure of rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid consists of a bicyclo[3.1.0]hexane ring system, which is a fused bicyclic framework with two bridgehead carbons. This bicyclic system is further substituted with an amino group at the 2-position of the hexane ring and a fluorinated propanoic acid moiety at the 3-position. The stereochemistry of the compound is defined by the (1R,5S) configuration of the bicyclic system, which plays a crucial role in determining its pharmacokinetic properties and biological interactions.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to enhance drug stability and bioavailability. In rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid, the two fluorine atoms at the 2-position of the propanoic acid group contribute to its lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development programs targeting various therapeutic areas, including central nervous system disorders and infectious diseases.

The synthesis of rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the bicyclic framework through ring-closing reactions or cyclization processes, followed by functionalization with the amino and fluorinated propanoic acid groups. The stereochemical control during these steps is critical to ensure the desired (1R,5S) configuration of the bicyclic system.

From a pharmacological perspective, rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid has demonstrated potent activity in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key cellular pathways involved in neuronal protection and inflammation has been extensively studied using advanced techniques like CRISPR-Cas9 gene editing and high-throughput screening assays.

Moreover, this compound has shown promise as a potential lead molecule for developing next-generation antibiotics targeting multidrug-resistant bacterial strains. Its unique chemical structure allows it to disrupt bacterial cell membranes while minimizing off-target effects on human cells.

In terms of clinical development, rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid is currently undergoing preclinical trials to evaluate its safety profile and efficacy in animal models of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The integration of computational chemistry tools like molecular docking simulations has further enhanced our understanding of how rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-yl]amino}-2,2-difluoropropanoic acid interacts with its target proteins at the molecular level. These studies have revealed that the compound forms stable interactions with key residues in the active sites of its target enzymes or receptors.

Looking ahead, rac-3-{[(1R,5S)-bicyclo[3.1.0]hexan-2-Yl]-Amino}-Propanoic-Acid derivatives are expected to play a pivotal role in advancing personalized medicine approaches tailored to individual patient needs based on their genetic profiles.